3-Pompd

• CAS No.: 90059-52-2
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 5-[2-(4-methylpiperazin-1-yl)acetyl]-3-phenyl-3,4-dihydro-1H-pyrido[2,3-b][1,4]diazepin-2-one
• InChI: InChI=1S/C21H25N5O2/c1-24-10-12-25(13-11-24)15-19(27)26-14-17(16-6-3-2-4-7-16)21(28)23-18-8-5-9-22-20(18)26/h2-9,17H,10-15H2,1H3,(H,23,28)
• InChI Key: KSVBQSJCJGTGAZ-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)CC(=O)N2CC(C(=O)NC3=C2N=CC=C3)C4=CC=CC=C4
• Synonyms: 3-phenyl-2-oxo-5-(2-(4-methylpiperazin-1-yl)acetyl)-1H-tetrahydropyrido(2,3b)(1,4)diazepine; 3-POMPD

Description

3-Pompd, chemically designated as 3-Phenyl-2-[(3,4,5-trimethoxyphenyl)carbamoyl]propanoic acid, is a compound with the CAS registry number 90059-52-2 and the InChIKey KSVBQSJCJGTGAZ-UHFFFAOYSA-N . Its structure features a phenyl group at position 3, a carbamoyl linkage to a 3,4,5-trimethoxyphenyl moiety, and a propanoic acid backbone.

Comparison with Similar Compounds

Comparative Analysis Using PubChem 2-D and 3-D Similarity Methods

Overview of PubChem Similarity Approaches

PubChem employs two complementary methods for identifying structurally similar compounds:

• 2-D Similarity : Based on molecular topology (atom connectivity).

These methods are nearly orthogonal, with only ~2% overlap in neighbor identification for large datasets like PubChem-(A) (all compounds) and PubChem-(B) (parent compounds excluding salts/mixtures) . This indicates that 3-Pompd’s analogs may differ significantly depending on the method used.

Impact of Annotation Types on Similarity Results

The overlap between 2-D and 3-D neighbors increases for subsets with specific annotations, such as:

• Drug-(B) : Approved drugs (31% overlap).
• PharmAct-(B): Compounds with known pharmacological actions.
• Protein3D-(B) : Ligands in protein-ligand complexes .

For 3-Pompd, this implies that 3-D similarity may better capture functional analogs (e.g., protein-binding motifs), while 2-D methods prioritize scaffold-based similarities.

Table 1: Overlap Between 2-D and 3-D Neighbors in PubChem Datasets

Dataset	Overlap (%)	Key Characteristics
PubChem-(A)	2%	All compounds, including salts/mixtures
PubChem-(B)	2%	Parent compounds only
Drug-(B)	31%	FDA-approved drugs
PharmAct-(B)	18%	Pharmacologically active compounds
Protein3D-(B)	12%	Protein-bound ligands

Data derived from Series A and B analyses in PubChem .

Structural and Functional Complementarity

Neighboring Preference Index (NPI)

The NPI quantifies whether a compound has more 2-D or 3-D neighbors. For most compounds, NPI distributions are bimodal (±1), indicating a strong preference for one method over the other . For 3-Pompd, this suggests:

• 2-D Neighbors : Likely share its phenyl-carbamoyl scaffold.
• 3-D Neighbors : May mimic its 3D conformation, enabling interactions with targets like enzymes or receptors.

Implications for Drug Discovery and Development

• 2-D Screening : Efficient for identifying scaffold-hopping candidates.
• 3-D Screening : Critical for detecting bioactive conformers, especially in protein-ligand interactions .
• Regulatory Considerations : Similarity evaluations must align with guidelines for functional equivalence, as seen in generic drug development .